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Compound of Interest

Compound Name: Neurokinin A(4-10)

Cat. No.: B549788 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for researchers, scientists, and drug development professionals working with

Neurokinin A (4-10). Adherence to these protocols is critical for ensuring personnel safety and

maintaining experimental integrity.

Neurokinin A (4-10), a biologically active peptide fragment, requires careful handling due to its

potential physiological effects and the inherent risks associated with handling powdered

chemical compounds. The following procedures outline the necessary personal protective

equipment (PPE), operational plans for safe handling and storage, and proper disposal

methods.

Hazard Identification and Personal Protective
Equipment
The primary hazards associated with Neurokinin A (4-10) include potential harm if swallowed

and risks associated with inhalation of the powdered form. While specific toxicity data for the

(4-10) fragment is limited, the parent molecule, Neurokinin A, is classified as harmful if

swallowed and very toxic to aquatic life with long-lasting effects[1]. Therefore, a cautious

approach is warranted.

Minimum Required Personal Protective Equipment (PPE):
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PPE Category Item Specifications

Eye Protection
Safety glasses with side

shields or goggles

Must meet EN 166 or

equivalent standards.

Hand Protection
Nitrile or other chemical-

resistant gloves

Inspect for tears or holes

before each use.

Body Protection Laboratory coat
To protect skin and clothing

from accidental splashes.

Respiratory Dust mask or respirator

Recommended when handling

the powdered form to avoid

inhalation.

Operational Plan: From Receipt to Disposal
A systematic approach to handling Neurokinin A (4-10) minimizes the risk of exposure and

contamination.

Receiving and Storage
Upon receipt, visually inspect the container for any damage or leaks. Lyophilized peptides are

stable at room temperature for short periods, but for long-term storage, they should be kept at

-20°C or colder in a tightly sealed container to prevent degradation from moisture and

oxidation.

Reconstitution and Aliquoting
Preparation: Before opening, allow the vial to equilibrate to room temperature to prevent

condensation, which can degrade the peptide.

Solubilization: There is no universal solvent for all peptides. The choice of solvent will

depend on the specific experimental requirements. It is advisable to first test the solubility of

a small amount of the peptide.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the peptide, it is

recommended to aliquot the reconstituted solution into single-use volumes and store them at

-20°C or -80°C.
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Experimental Use
When working with Neurokinin A (4-10) in solution, standard laboratory practices for handling

biologically active reagents should be followed. This includes working in a designated area and

avoiding the generation of aerosols.

Disposal Plan
All materials contaminated with Neurokinin A (4-10), including empty vials, pipette tips, and

gloves, should be disposed of as chemical waste.

Disposal Protocol:

Waste Type Disposal Container Disposal Method

Solid Waste
Labeled hazardous waste

container

Arrange for pickup by a

certified chemical waste

disposal service.

Liquid Waste
Labeled hazardous waste

container

Do not pour down the drain.

Arrange for pickup by a

certified chemical waste

disposal service.

Emergency Procedures
In the event of accidental exposure, follow these first-aid measures immediately:
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Exposure Route First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids. Seek medical attention.[1]

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and water. Seek

medical attention if irritation persists.[1]

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[1]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1]

Neurokinin A Signaling Pathway
Neurokinin A (NKA) and its fragments exert their biological effects by binding to tachykinin

receptors, primarily the Neurokinin-2 (NK2) receptor, and to a lesser extent, the Neurokinin-1

(NK1) receptor.[2][3] These are G-protein coupled receptors that, upon activation, initiate a

cascade of intracellular signaling events. The primary pathway involves the activation of

Phospholipase C (PLC), which leads to the generation of inositol trisphosphate (IP3) and

diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG

activates Protein Kinase C (PKC). Another potential pathway involves the activation of adenylyl

cyclase, leading to the production of cyclic AMP (cAMP).
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Click to download full resolution via product page

Caption: Neurokinin A (4-10) signaling via the NK2 receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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